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Thermal Stability of Calcium Salts

Get Quote

The table below summarizes the key thermal stability data found in the search results.

Calcium Compound

Reported Thermal Stability /
Decomposition Temperature

Experimental Conditions &
Notes

Calcium Adipate
Monohydrate
(Ca(C6H804)-H20)

Calcium Apatites (General
Class)

L Hydroxyapatite (HAp)

L Fluorapatite (FAp)

L Chlorapatite (CIAp)

Thermally stable up to 103 °C [1].

Stability highly dependent on
stoichiometry and anions [2] [3].

Dehydroxylation begins around 800-
900 °C in air; melts at a lower
temperature than FAp [2] [3].

Highest stability in the apatite group;

melts at ~1644 °C [3].

Intermediate thermal stability
between FAp and HAp [2].

Single crystals grown by gel
diffusion technique; stability
determined by TGA [1].

Stability is lowered by
substitutions of calcium and
phosphate [2].

The fluoride anion in the crystal
structure ensures high-
temperature stability [2] [3].

Chloride anions are the last to
leave the crystal structure upon
heating [2].
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. Reported Thermal Stability / Experimental Conditions &
Calcium Compound o
Decomposition Temperature Notes
Calcium Palmate (Ca- 14% weight loss at 393 °C [4]. Synthesized from palm fatty
Carboxylate from PFAD) acid distillate; data from TGA

[4].

The following diagram illustrates the general workflow for characterizing the thermal stability of these

materials, as described in the research literature.

(Start: Sample Preparation)

Single Crystal Growth Solid-State Synthesis Metathesis Reaction
(Gel Diffusion Technique) (e.g., Calcination, Sintering) (in Aqueous Ethanol)

Primary Characterization

Thermogravimetric Differential Scanning High-Temperature
Analysis (TGA) Calorimetry (DSC) X-ray Diffraction (XRD)

Supporting Characterization

FTIR Spectroscopy Raman Spectroscopy Elemental Analysis

@nd: Data Analysis & Stability Assessmena
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Insights for Research and Development

The data indicates that "calcium adipate" and "calcium apatites" serve entirely different applications due to

their vastly different thermal stability profiles.

¢ Material Selection is Application-Dependent: Calcium adipate, with stability only up to 103°C, is
characteristic of metal-organic frameworks (MOFs) or coordination polymers. These materials are
typically investigated for applications like drug delivery, where high temperatures are not encountered
[5] [1]. In contrast, calcium apatites are ceramic materials designed for high-temperature processing
(e.g., sintering, plasma spraying) in biomaterials, lighting, and waste removal [2] [3].

¢ Key Stability Factors: For apatites, thermal stability is primarily determined by stoichiometry (Ca/P
ratio) and the identity of the anion (OH-, F~, CI7) in the crystal structure. Fluorapatite (FAp)
demonstrates the highest stability, making it suitable for the most demanding high-temperature
applications [2] [3].

e Standardized Methodology: The experimental protocols are well-established. Thermogravimetric
Analysis (TGA) is the primary method for determining decomposition temperatures and weight loss,
often coupled with Differential Scanning Calorimetry (DSC) to analyze thermal transitions [1] [4].
Supplementary techniques like FTIR and XRD are crucial for verifying chemical structure and
crystallinity before and after heating [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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